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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core fundamental properties of

aluminum-molybdenum (Al-Mo) alloys. It is designed to be a valuable resource for researchers,

scientists, and professionals in drug development who may encounter or consider these

materials in their work. The guide covers key aspects of Al-Mo alloys, including their phase

characteristics, mechanical and thermal properties, and corrosion resistance. All quantitative

data is summarized in structured tables, and detailed experimental protocols for key

characterization techniques are provided. Additionally, signaling pathways, experimental

workflows, and logical relationships are visualized using Graphviz diagrams.

Phase Composition and Intermetallic Compounds
The aluminum-molybdenum system is characterized by the formation of several intermetallic

compounds that significantly influence the overall properties of the alloy. The Al-Mo phase

diagram reveals a series of peritectic reactions, leading to the formation of distinct phases.[1]

The primary intermetallic compounds identified in this system include Al₁₂Mo, Al₅Mo, Al₈Mo₃,

Al₄Mo, and Al₃Mo.[2][3] The crystal structures of some of these key intermetallics are detailed

in the table below.

Table 1: Crystallographic Data of Key Al-Mo Intermetallic
Compounds
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Phase Crystal System Space Group

Al₁₂Mo Body-Centered Cubic (BCC) Im-3

Al₈Mo₃ Monoclinic C2/m

Al₄Mo Monoclinic -

Al₃Mo - -

Al₅Mo Rhombohedral -

Data for Al₄Mo, Al₃Mo, and Al₅Mo crystal systems and space groups were not consistently

available in the reviewed literature.

The formation and distribution of these intermetallic phases are critical in determining the

alloy's mechanical strength, hardness, and high-temperature performance.
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Simplified Al-Mo Phase Diagram
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Mechanical Properties
The addition of molybdenum to aluminum generally enhances its mechanical properties,

including hardness and strength. This improvement is primarily attributed to solid solution

strengthening and the formation of hard intermetallic phases.

Table 2: Mechanical Properties of Al-Mo Alloys
Molybdenum
Content (at. %)

Hardness (GPa)
Elastic Modulus
(GPa)

Tensile Strength
(MPa)

0 (Pure Al film) 2.2 Data not available Data not available

10.5 4.9 Data not available Data not available

Al₈Mo₃ Data not available Data not available Data not available

Al₁₂Mo Data not available Data not available Data not available

Al₅Mo Data not available Data not available Data not available

Data for a broader range of compositions and specific intermetallic compounds are not readily

available in the reviewed literature.

The hardness of Al-Mo nanocrystalline alloy films has been shown to increase with higher

molybdenum content. For instance, a pure aluminum film with a hardness of 2.2 GPa sees this

value increase to 4.9 GPa with the addition of 10.5 at.% Mo.[4]
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Workflow for Mechanical Property Characterization

Thermal Properties
Molybdenum has a very high melting point (2623 °C), and its addition to aluminum is expected

to influence the thermal properties of the resulting alloys, particularly their performance at

elevated temperatures.

Table 3: Thermal Properties of Al-Mo Alloys
Property

Al-Mo
Composition/Phase

Value Units

Melting Point Al₂ (MoO₄)₃ 705 °C

Thermal Conductivity Data not available Data not available W/(m·K)

Coefficient of Thermal

Expansion (CTE)
Al-Si-Ni-Cu-Mo alloy 20.3 (20-100°C) µm/(m·°C)

Specific thermal property data for binary Al-Mo alloys and intermetallics are sparse in the

available literature. The provided CTE value is for a complex alloy containing molybdenum.[5]

[6][7]

Corrosion Resistance
Alloying aluminum with molybdenum has been shown to significantly improve its resistance to

pitting corrosion, particularly in chloride-containing environments.[8] The addition of

molybdenum helps to stabilize the passive oxide layer that protects aluminum from corrosion.

Table 4: Corrosion Properties of Al-Mo Alloys in Chloride
Solutions

Molybdenum Content
Pitting Potential (V vs.
SCE)

Corrosion Rate

Pure Al Lower Higher (qualitative)

Al-Mo Alloys Increases with Mo content Lower (qualitative)
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Quantitative corrosion rate data (e.g., in mm/year) for specific Al-Mo compositions in defined

environments is not readily available in the reviewed literature.

Studies have shown that the pitting potential of Al-Mo alloys increases with a higher

molybdenum concentration, indicating enhanced resistance to localized corrosion. For

instance, alloying aluminum with 6 at.% Mo can shift the anodic polarization curve by 400 mV

in the noble direction.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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